Cas no 2680887-16-3 (benzyl N-2-(4-hydroxypiperidin-1-yl)pyridin-3-ylcarbamate)

• Product Name: benzyl N-2-(4-hydroxypiperidin-1-yl)pyridin-3-ylcarbamate
• CAS No: 2680887-16-3
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 5628628
• PubChem ID: 165923920
• Update Time: 2025-06-29

benzyl N-2-(4-hydroxypiperidin-1-yl)pyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680887-16-3
• benzyl N-[2-(4-hydroxypiperidin-1-yl)pyridin-3-yl]carbamate
• EN300-28295057
• benzyl N-2-(4-hydroxypiperidin-1-yl)pyridin-3-ylcarbamate

• Inchi： 1S/C18H21N3O3/c22-15-8-11-21(12-9-15)17-16(7-4-10-19-17)20-18(23)24-13-14-5-2-1-3-6-14/h1-7,10,15,22H,8-9,11-13H2,(H,20,23)
• InChI Key： JPICAPWFTYEPJX-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C(=CC=CN=2)NC(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 327.15829154g/mol
• Monoisotopic Mass: 327.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.7Ų

Additional information on benzyl N-2-(4-hydroxypiperidin-1-yl)pyridin-3-ylcarbamate

Introduction to Benzyl N-2-(4-hydroxypiperidin-1-yl)pyridin-3-ylcarbamate (CAS No. 2680887-16-3)

Benzyl N-2-(4-hydroxypiperidin-1-yl)pyridin-3-ylcarbamate, a compound with the CAS number 2680887-16-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this molecule, featuring a benzyl group, a N-2-(4-hydroxypiperidin-1-yl)pyridin-3-ylcarbamate moiety, and specific functional groups, makes it a promising candidate for further research and development.

The benzyl group in Benzyl N-2-(4-hydroxypiperidin-1-yl)pyridin-3-ylcarbamate contributes to the overall stability and solubility of the compound, which are critical factors in drug design. The presence of the hydroxypiperidine ring enhances the compound's ability to interact with biological targets, making it an attractive scaffold for medicinal chemists. Recent studies have highlighted the importance of piperidine derivatives in the development of new drugs, particularly those targeting neurological and cardiovascular diseases.

In recent years, there has been a surge in research focused on developing novel pharmacological agents that can modulate neurotransmitter systems. Benzyl N-2-(4-hydroxypiperidin-1-yl)pyridin-3-ylcarbamate has been investigated for its potential role in this area. The hydroxypiperidine moiety is known to exhibit significant affinity for certain neurotransmitter receptors, which could make this compound a valuable tool in the treatment of conditions such as depression, anxiety, and chronic pain. Preliminary studies suggest that this compound may interact with serotonin and dopamine receptors, leading to potential therapeutic benefits.

The pyridine ring in Benzyl N-2-(4-hydroxypiperidin-1-yl)pyridin-3-ylcarbamate is another key feature that contributes to its pharmacological properties. Pyridine derivatives are widely recognized for their role in drug development due to their ability to form hydrogen bonds and other non-covalent interactions with biological targets. This property is particularly important for designing molecules that can effectively bind to proteins and enzymes involved in disease pathways. The carbamate group further enhances the compound's versatility by providing additional sites for interaction with biological targets.

One of the most exciting aspects of Benzyl N-2-(4-hydroxypiperidin-1-yl)pyridin-3-ylcarbamate is its potential as a lead compound for drug discovery. Researchers have been exploring various modifications to this molecule to optimize its pharmacokinetic and pharmacodynamic properties. For instance, structural analogs with different substituents on the benzyl group or the hydroxypiperidine ring have been synthesized and evaluated for their biological activity. These studies have provided valuable insights into the structure-function relationships of this class of compounds.

The synthesis of Benzyl N-2-(4-hydroxypiperidin-1-yl)pyridin-3-y lcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials. The synthetic route typically involves condensation reactions between appropriate precursors, followed by functional group transformations to introduce the desired substituents. The final product is then purified using chromatographic or crystallization methods.

Recent advances in computational chemistry have also played a crucial role in understanding the behavior of Benzyl N -2-(4-hydroxypiperidin -1 -y l)pyridin -3 -y lcarbamate . Molecular modeling studies have helped researchers predict how this compound interacts with biological targets at the atomic level. These predictions are essential for designing experiments that can validate or refute hypotheses about its mechanism of action. Additionally, computational methods have been used to screen large libraries of compounds for potential lead candidates, significantly accelerating the drug discovery process.

The potential therapeutic applications of Benzyl N -2-(4-hydroxypiperidin -1 -y l)pyridin -3 -y lcarbamate extend beyond neurological disorders. Preliminary data suggest that this compound may also have anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as rheumatoid arthritis and oxidative stress-related diseases. Further research is needed to fully elucidate these potential applications and determine whether this compound can be developed into a commercial drug.

In conclusion, Benzyl N -2-(4-hydroxypiperidin -1 -y l)pyridin -3 -y lcarbamate (CAS No. 2680887 -16 -3) is a promising compound with significant therapeutic potential. Its unique structure, featuring a benzyl group and a hydroxypiperidine moiety, makes it an attractive scaffold for drug development. Recent studies have highlighted its potential role in modulating neurotransmitter systems and treating various diseases. With continued research and development, this compound could emerge as a valuable addition to the pharmaceutical arsenal.